N-(3-Fluorobenzyl)-4-methylaniline

• IUPAC Name: N-[(3-fluorophenyl)methyl]-4-methylaniline
• InChI: InChI=1S/C14H14FN/c1-11-5-7-14(8-6-11)16-10-12-3-2-4-13(15)9-12/h2-9,16H,10H2,1H3
• InChI Key: NRRGYCBJARDSJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC(=CC=C2)F
• Molecular Formula: C14H14FN
• Molecular Weight: 215.27 g/mol

Description

N-(3-Fluorobenzyl)-4-methylaniline, also known as 3-Fluoro-4-methylaniline, is a chemical compound that belongs to the family of anilines. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The exact mechanism of action of N-(3-Fluorobenzyl)-4-methylaniline is not fully understood. However, it is believed that the compound acts as a substrate for enzymes such as cytochrome P450 and undergoes metabolic activation to form reactive intermediates that can interact with cellular macromolecules such as DNA and proteins.
Biochemical and Physiological Effects:
N-(3-Fluorobenzyl)-4-methylaniline has been shown to have various biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in human liver cells. It has also been shown to inhibit the growth of cancer cells in vitro. However, the exact mechanism of these effects is not fully understood and requires further research.

Advantages and Limitations for Lab Experiments

N-(3-Fluorobenzyl)-4-methylaniline has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yields. It is also relatively stable and can be stored for extended periods without significant degradation. However, the compound has several limitations as well. It is toxic and can cause harm if not handled properly. It is also relatively expensive and may not be readily available in some laboratories.

Future Directions

There are several future directions for the research of N-(3-Fluorobenzyl)-4-methylaniline. One potential direction is to investigate its potential as a therapeutic agent for the treatment of cancer. Another potential direction is to investigate its potential as a probe for the study of cytochrome P450 enzymes. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.
Conclusion:
In conclusion, N-(3-Fluorobenzyl)-4-methylaniline is a unique and versatile compound that has potential applications in various scientific research fields. Its synthesis method is relatively simple, and it has been used in various scientific research applications. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(3-Fluorobenzyl)-4-methylaniline involves the reaction of 3-fluorobenzyl chloride with 4-methylaniline in the presence of a base such as potassium carbonate. The reaction takes place at a temperature of around 100°C and yields the desired product in good yields. The synthesis method is relatively simple and can be carried out in a laboratory setting with ease.

Scientific Research Applications

N-(3-Fluorobenzyl)-4-methylaniline has been used in various scientific research applications. It has been used as a precursor in the synthesis of other compounds such as 3-fluoro-4-methylbenzoic acid, 4-methyl-3-fluorobenzaldehyde, and 4-methyl-3-fluorobenzoic acid. It has also been used as a reagent in the synthesis of other compounds such as 3-fluoro-4-methylbenzonitrile, 3-fluoro-4-methylbenzaldehyde, and 3-fluoro-4-methylbenzoic acid.